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Compound of Interest

Compound Name: Mazdutide

Cat. No.: B15498200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of Mazdutide and Liraglutide, focusing on

their efficacy in glycemic control. The information presented is supported by experimental data

from clinical trials to assist in research and development endeavors.

Introduction
Mazdutide is a novel dual agonist for the glucagon-like peptide-1 receptor (GLP-1R) and the

glucagon receptor (GCGR), positioning it as a next-generation therapeutic for type 2 diabetes

(T2D) and obesity.[1][2] Liraglutide, a well-established glucagon-like peptide-1 receptor agonist

(GLP-1 RA), has been a cornerstone in the management of T2D for several years.[3][4] This

guide delves into a comparative analysis of their mechanisms of action, clinical efficacy in

glycemic control, and the experimental protocols of key studies.

Mechanism of Action
Mazdutide: A Dual Agonist Approach
Mazdutide exerts its effects by activating both GLP-1 and glucagon receptors.[5][6] This dual

agonism leads to a synergistic effect on metabolism. The GLP-1R activation enhances

glucose-dependent insulin secretion, suppresses glucagon release, and slows gastric

emptying.[7] Concurrently, GCGR activation is thought to increase energy expenditure and

improve hepatic fat metabolism.[8][9] This combined action targets multiple pathways involved

in glucose homeostasis and weight management.[1][6]
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Liraglutide: A GLP-1 Receptor Agonist
Liraglutide's mechanism is centered on its function as a GLP-1 receptor agonist.[3][4] It mimics

the action of endogenous GLP-1, a hormone that plays a crucial role in glucose regulation.[10]

By binding to and activating GLP-1 receptors, primarily on pancreatic beta cells, liraglutide

stimulates insulin secretion in a glucose-dependent manner.[3][11] It also suppresses the

secretion of glucagon, slows gastric emptying, and promotes satiety by acting on appetite

centers in the brain.[10]

Signaling Pathways
The signaling cascades initiated by Mazdutide and Liraglutide are pivotal to their therapeutic

effects. Below are diagrams illustrating these pathways.
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Mazdutide's dual activation of GLP-1R and GCGR pathways.

Liraglutide Signaling Pathway
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Liraglutide's activation of the GLP-1R pathway.

Clinical Efficacy on Glycemic Control
Clinical trials have demonstrated the efficacy of both Mazdutide and Liraglutide in improving

glycemic control, primarily measured by the reduction in glycated hemoglobin (HbA1c).

Mazdutide Clinical Trial Data
The DREAMS-1 and DREAMS-2 Phase 3 clinical trials have provided significant data on

Mazdutide's efficacy.
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Trial
Treatment

Arms
Duration

Baseline

HbA1c

Mean HbA1c

Reduction

Comparator

HbA1c

Reduction

DREAMS-1
Mazdutide 4

mg
24 weeks 8.24% -1.57%

Placebo:

-0.14%[12]

[13]

Mazdutide 6

mg
24 weeks 8.24% -2.15%

Placebo:

-0.14%[12]

[13]

DREAMS-2
Mazdutide 4

mg
28 weeks Not Specified -1.69%

Dulaglutide

1.5 mg:

-1.36%[14]

Mazdutide 6

mg
28 weeks Not Specified -1.73%

Dulaglutide

1.5 mg:

-1.36%[14]

In the DREAMS-2 study, both 4 mg and 6 mg doses of mazdutide demonstrated superiority

over dulaglutide in reducing HbA1c levels after 28 weeks of treatment.[15][16][17]

Liraglutide Clinical Trial and Real-World Data
Liraglutide has been extensively studied in numerous clinical trials and real-world settings.
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Study Type Treatment Duration
Baseline HbA1c

Range

Mean HbA1c

Reduction

Range

Phase III Trials

(LEAD program)

Liraglutide

(monotherapy or

combination)

26 weeks Not Specified

-0.8% to -1.5%

(compared to

placebo or active

comparator)[18]

Real-World

Studies
Liraglutide 6 months 7.5% - 9.8%

-0.9% to -2.2%

[19]

LEADER Trial Liraglutide 36 months Not Specified

-0.40%

(estimated

treatment

difference vs.

placebo)[20]

A systematic review of real-world studies showed that liraglutide therapy led to a mean HbA1c

change from baseline of -0.6% to -2.26%.[19] The LEADER cardiovascular outcomes trial also

demonstrated a greater reduction in HbA1c with liraglutide compared to placebo.[20]

Experimental Protocols
Mazdutide: DREAMS-1 and DREAMS-2 Trials
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DREAMS-1 Trial Workflow DREAMS-2 Trial Workflow

Enrollment (n=320)
Chinese adults with T2D

inadequately controlled with diet and exercise

Randomization (1:1:1)

Mazdutide 4 mg (24 weeks) Mazdutide 6 mg (24 weeks) Placebo (24 weeks)

Primary Endpoint:
Change in HbA1c at Week 24

Enrollment (n=731)
Chinese adults with T2D

inadequately controlled with metformin +/- other oral drugs

Randomization

Mazdutide 4 mg (28 weeks) Mazdutide 6 mg (28 weeks) Dulaglutide 1.5 mg (28 weeks)

Primary Endpoint:
Change in HbA1c at Week 28

Click to download full resolution via product page

Simplified workflows for the DREAMS-1 and DREAMS-2 trials.

DREAMS-1: This was a randomized, double-blind, placebo-controlled Phase 3 trial in 320

Chinese adults with T2D inadequately controlled by diet and exercise alone.[13] Participants

were randomized to receive mazdutide 4 mg, 6 mg, or placebo for 24 weeks.[13] The

primary endpoint was the change in HbA1c from baseline at week 24.[13]

DREAMS-2: This multicenter, randomized, Phase 3 study enrolled 731 Chinese patients with

T2D with inadequate glycemic control on metformin alone or in combination with other oral

medications.[15][16] Participants were assigned to receive either 4.0 mg or 6.0 mg of

mazdutide or 1.5 mg of dulaglutide for 28 weeks.[15][16] The primary endpoint was the

change in HbA1c levels from baseline to week 28.[15]

Liraglutide: LEADER Trial
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LEADER: This was a multicenter, randomized, double-blind, placebo-controlled

cardiovascular outcomes trial. It included 9,340 patients with T2D and high cardiovascular

risk. Patients were randomized to receive either liraglutide (up to 1.8 mg daily) or placebo, in

addition to standard care. Glycated hemoglobin (HbA1c) was measured at randomization,

and at months 3, 6, and every 6 months thereafter.[20]

Conclusion
Both Mazdutide and Liraglutide are effective in improving glycemic control in patients with type

2 diabetes. Mazdutide, with its dual GLP-1R and GCGR agonist activity, has demonstrated

superior HbA1c reduction compared to both placebo and an active comparator, dulaglutide, in

recent Phase 3 trials. Liraglutide has a long-standing record of efficacy and safety, with

extensive data from a large clinical trial program and real-world use. The choice between these

agents may depend on various factors, including the desired level of glycemic control, the need

for weight reduction, and the patient's overall metabolic profile. Further head-to-head

comparative studies will be valuable in delineating the specific advantages of each therapeutic.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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